Cas no 1894628-72-8 (3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine)
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine
- 1894628-72-8
- EN300-1998916
-
- Inchi: 1S/C13H14N4O/c1-17-13(14)7-12(16-17)11-5-8-3-4-9(18-2)6-10(8)15-11/h3-7,15H,14H2,1-2H3
- InChI Key: UQPWUBXAJRIXLR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2C=C(C3C=C(N)N(C)N=3)NC=2C=1
Computed Properties
- Exact Mass: 242.11676108g/mol
- Monoisotopic Mass: 242.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 68.9Ų
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1998916-0.05g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 0.05g |
$1200.0 | 2023-09-16 | ||
| Enamine | EN300-1998916-0.1g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 0.1g |
$1257.0 | 2023-09-16 | ||
| Enamine | EN300-1998916-0.25g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 0.25g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1998916-0.5g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 0.5g |
$1372.0 | 2023-09-16 | ||
| Enamine | EN300-1998916-1.0g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 1g |
$1429.0 | 2023-05-31 | ||
| Enamine | EN300-1998916-2.5g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 2.5g |
$2800.0 | 2023-09-16 | ||
| Enamine | EN300-1998916-5.0g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 5g |
$4143.0 | 2023-05-31 | ||
| Enamine | EN300-1998916-10.0g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 10g |
$6144.0 | 2023-05-31 | ||
| Enamine | EN300-1998916-1g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 1g |
$1429.0 | 2023-09-16 | ||
| Enamine | EN300-1998916-5g |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine |
1894628-72-8 | 5g |
$4143.0 | 2023-09-16 |
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine
Introduction to 3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1894628-72-8)
3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1894628-72-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique combination of an indole moiety and a pyrazole ring provides a rich scaffold for modulating various biological pathways, which has positioned this compound as a valuable candidate for further exploration in drug discovery.
The chemical structure of 3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine features a 6-methoxy-substituted indole group linked to a methyl-substituted pyrazole ring. This arrangement creates a versatile platform for chemical modifications, allowing researchers to fine-tune its pharmacological properties. The presence of the 6-methoxy group on the indole ring enhances its solubility and bioavailability, while the pyrazole moiety contributes to its interaction with biological targets such as enzymes and receptors. Such structural features are critical in designing molecules with improved pharmacokinetic profiles and reduced toxicity.
In recent years, there has been a surge in interest regarding indole derivatives due to their diverse biological activities. Indole compounds are well-known for their roles in various physiological processes, including neurotransmission, immune modulation, and antioxidant effects. The 6-methoxyindole scaffold, in particular, has been extensively studied for its potential in treating neurological disorders, inflammation, and cancer. The integration of this moiety with the pyrazole ring in 3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine suggests that it may possess synergistic effects with other therapeutic agents, enhancing overall efficacy.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The reactive sites on both the indole and pyrazole rings allow for further functionalization, enabling the creation of novel analogs with tailored biological activities. Researchers have leveraged these structural features to develop molecules that exhibit inhibitory effects on key enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and phosphodiesterases, which are implicated in various diseases such as cancer and cardiovascular disorders.
The pharmacological profile of 3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine has been the focus of several preclinical studies. These investigations have revealed that the compound exhibits notable interactions with biological targets, suggesting its potential therapeutic applications. The 6-methoxyindole part of the molecule appears to modulate neurotransmitter release by interacting with serotonin receptors, while the pyrazole ring may influence enzyme activity by binding to specific pockets on target proteins. Such interactions are crucial for developing drugs that can selectively modulate biological pathways without unintended side effects.
Recent advancements in computational chemistry have further enhanced the understanding of how 3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amino interacts with biological systems. Molecular docking studies have identified key binding sites on potential targets, providing insights into its mechanism of action. These studies have also highlighted the importance of the methyl group on the pyrazole ring, which appears to stabilize interactions by increasing hydrophobicity at critical binding interfaces. Such findings are invaluable for optimizing drug design and improving drug-like properties.
The synthesis of 3-(6-methoxy-1H-indol--2 -yl)-methyl-l -methyl-l H -pyrazol -5 -amine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of intermediates such as 6-methoxyindoles and methylpyrazoles, which are then coupled through condensation or coupling reactions. The use of transition metal catalysts has been particularly effective in facilitating these transformations, improving yield and purity. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable approaches that minimize waste and hazardous byproducts.
The versatility of this compound extends beyond its direct therapeutic applications; it also serves as a valuable tool for research purposes. Its well-defined structure allows scientists to probe fundamental questions about drug-receptor interactions and metabolic pathways. By studying how modifications to the indole or pyrazole moieties affect biological activity, researchers can gain deeper insights into structure-function relationships, which are essential for rational drug design.
In conclusion,3-(6 -methoxy -l H -indol -2 -yl ) -l methyl-l H -pyrazol -5 -amine (CAS No . 1894628 -72 -8) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features , combined with promising preclinical data , make it an attractive candidate for further development . As research continues to uncover new applications and refine synthetic methodologies , this compound is poised to play an important role in advancing therapeutic strategies across multiple disease areas .
1894628-72-8 (3-(6-methoxy-1H-indol-2-yl)-1-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)